Cas no 13217-66-8 (Propanimidamide,2,2'-(1,2-diazenediyl)bis[2-methyl-)

• Product Name: Propanimidamide,2,2'-(1,2-diazenediyl)bis[2-methyl-
• CAS No: 13217-66-8
• MF: C₈H₁₈N₆
• MW: 198.268720149994
• CID: 119384
• PubChem ID: 1969
• Update Time: 2025-04-18

Propanimidamide,2,2'-(1,2-diazenediyl)bis[2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,2'-azobis(2-amidinopropane)
• (1Z,1'Z)-2,2'-(E)-diazene-1,2-diylbis(2-methylpropanimidamide)
• (1Z,1'Z)-2,2'-(E)-diazene-1,2-diylbis(2-methylpropanimidamide) dihydrochloride
• (1Z,1'Z)-2,2'-(E)-diazene-1,2-diylbis(2-methylpropanimidamide) hydrochloride (1:1)
• 2-(2-amino-2-imino-1,1-dimethyl-ethyl)azo-2-methyl-propanamidine
• 2,2'-Azobis(2-methylpropionamidine)
• ABAPH
• Amph cpd
• 79629-13-3 (Acetate)
• 2997-92-4 (Di-hydrochloride)
• 15453-05-1 (Mono-hydrochloride)
• CCTFAOUOYLVUFG-UHFFFAOYSA-N
• CCTFAOUOYLVUFG-BUHFOSPRSA-N
• AU-004/43508304
• CHEMBL1623736
• NCI60_023858
• 2-[(1-amino-1-imino-2-methylpropan-2-yl)diazenyl]-2-methylpropanimidamide
• {2,2'-Azobis[2-amidinopropane]dihydrochloride}
• 2,2'-azobis(2-methylpropioamidine)
• NS00132668
• 2-(1-amino-1-imino-2-methylpropan-2-yl)azo-2-methylpropanimidamide
• CHEBI:94003
• CHEMBL1619966
• BRD-K32188552-300-01-6
• azo-bisisobutyroamidine
• 2,2'-azobis[2-amidinopropane]dihydrochloride
• DTXSID001335783
• SCHEMBL246818
• 2,2'-AZO-bis-2-AMINOPROPANE
• 2,2'-Azobis(2-amidinopropane)hydrochloride
• 2,2/'-azobis(2-amidinopropane)
• Propanimidamide, 2,2'-azobis(2-methyl-
• 13217-66-8
• Q27165754
• 2,2'-Diazenediylbis(2-methylpropanimidamide)
• NSC668416
• 2-[(E)-(2-amino-2-imino-1,1-dimethyl-ethyl)azo]-2-methyl-propanamidine
• 2,2'-Azobis-2-methylpropanimidamide
• 2-[(2-amino-2-imino-1,1-dimethylethyl)diazenyl]-2-methylpropanimidamide
• 2,2'-azo-bis(2-amidinopropane)
• Propanimidamide,2,2'-(1,2-diazenediyl)bis[2-methyl-

• Inchi： 1S/C8H18N6/c1-7(2,5(9)10)13-14-8(3,4)6(11)12/h1-4H3,(H3,9,10)(H3,11,12)/b14-13+
• InChI Key： CCTFAOUOYLVUFG-BUHFOSPRSA-N
• SMILES： N(/C(C(=N)N)(C)C)=N\C(C(=N)N)(C)C

Computed Properties

• Exact Mass: 198.15954
• Monoisotopic Mass: 198.15929460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 125Ų

Experimental Properties

• PSA: 124.46